Cas no 292056-95-2 (N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide)

• Product Name: N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide
• CAS No: 292056-95-2
• MF: C₁₇H₁₂BrClN₂OS
• MW: 407.711980819702
• CID: 5847073
• PubChem ID: 980430
• Update Time: 2025-06-08

N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4-Bromobenzyl)-1,3-thiazol-2-YL)-2-chlorobenzamide
• Benzamide, N-[5-[(4-bromophenyl)methyl]-2-thiazolyl]-2-chloro-
• 292056-95-2
• EU-0037041
• Z57035083
• N-{5-[(4-BROMOPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-CHLOROBENZAMIDE
• SR-01000422258-1
• F0344-0869
• Oprea1_175585
• N-[5-[(4-bromophenyl)methyl]-1,3-thiazol-2-yl]-2-chlorobenzamide
• N-(5-(4-bromobenzyl)thiazol-2-yl)-2-chlorobenzamide
• Oprea1_243810
• SR-01000422258
• AKOS000628054
• N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide

• Inchi： 1S/C17H12BrClN2OS/c18-12-7-5-11(6-8-12)9-13-10-20-17(23-13)21-16(22)14-3-1-2-4-15(14)19/h1-8,10H,9H2,(H,20,21,22)
• InChI Key： BTDQVEWJBCEVGW-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(Br)C=C2)S1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 405.95422g/mol
• Monoisotopic Mass: 405.95422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.576±0.06 g/cm3(Predicted)
• pka: 6.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide

Professional Introduction to N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide (CAS No. 292056-95-2)

N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 292056-95-2, is characterized by its intricate molecular structure, which includes a benzamide moiety linked to a thiazole ring. The presence of a 4-bromophenylmethyl substituent and a chlorobenzamide group further enhances its complexity and potential biological activity. The combination of these structural elements positions this compound as a promising candidate for further exploration in drug discovery and development.

The benzamide group is well-known for its role in various pharmacological applications, often serving as a key pharmacophore in the design of bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it particularly valuable in the development of therapeutic agents. In contrast, the thiazole ring is another crucial structural feature that contributes to the compound's potential biological activity. Thiazole derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a 5-(4-bromophenyl)methyl group into the thiazole framework introduces additional functionalization, which can modulate the compound's interactions with biological targets.

The 2-chlorobenzamide moiety further contributes to the compound's chemical diversity and potential biological activity. Chlorinated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The chlorine atom at the 2-position of the benzamide ring can serve as a critical interaction point with biological targets, influencing both the compound's potency and selectivity. This structural arrangement makes N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that combine multiple pharmacophoric elements. The unique combination of a benzamide group, a thiazole ring, and bromo/chloro substituents in N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide makes it an attractive candidate for further investigation. Studies have shown that such multifunctional compounds can exhibit enhanced biological activity due to their ability to interact with multiple targets simultaneously. This concept is particularly relevant in the context of multitarget drug discovery, where compounds that modulate multiple pathways are often more effective than those that target a single pathway.

The synthesis of N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide involves several sophisticated organic transformations. The construction of the thiazole ring is typically achieved through cyclocondensation reactions involving thioamides or thioureas with appropriate carbonyl compounds. The introduction of the 4-bromophenylmethyl group can be accomplished via bromination followed by Grignard reaction or other coupling strategies. Finally, the attachment of the 2-chlorobenzamide moiety can be achieved through amide bond formation between the pre-functionalized benzoyl chloride derivative and an appropriate amine precursor.

The chemical properties of N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide have been thoroughly characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have confirmed the structural integrity of the compound and provided insights into its electronic properties. Additionally, computational studies have been employed to predict the molecular interactions and binding affinities of this compound with potential biological targets.

The pharmacological evaluation of N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to inhibit specific enzymes and receptors associated with various diseases. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. Furthermore, it has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways.

The potential therapeutic applications of N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide are vast and span across multiple disease areas. Given its structural features and observed biological activity, this compound holds promise for the development of novel treatments for cancer, inflammation-related disorders, and other conditions where enzyme inhibition or receptor modulation is beneficial. Ongoing research aims to further optimize its potency, selectivity, and pharmacokinetic properties to make it suitable for clinical translation.

In conclusion, N-{5-(4-bromophenyl)methyl-1,3-thiazol-2-yl}-2-chlorobenzamide (CAS No. 292056-95-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents for various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in future medical advancements.